Cas no 377062-62-9 (5-Isoxazolecarboxylic acid, 3-(4-methylphenyl)-, ethyl ester)

• Product Name: 5-Isoxazolecarboxylic acid, 3-(4-methylphenyl)-, ethyl ester
• CAS No: 377062-62-9
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 1485654
• PubChem ID: 776519
• Update Time: 2025-09-22

5-Isoxazolecarboxylic acid, 3-(4-methylphenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxylic acid, 3-(4-methylphenyl)-, ethyl ester
• 377062-62-9
• DB-164838
• STL329349
• 3-p-Tolyl-isoxazole-5-carboxylic acid ethyl ester
• Z793500562
• EN300-6725026
• ethyl3-(4-methylphenyl)-1,2-oxazole-5-carboxylate
• 3-(4-Methylphenyl)-5-isoxazolecarboxylic acid ethyl ester
• BRD-K23287926-001-01-0
• EU-0070818
• Ethyl 3-(p-tolyl)isoxazole-5-carboxylate
• AKOS000668916
• ethyl 3-(4-methylphenyl)-1,2-oxazole-5-carboxylate

• Inchi： 1S/C13H13NO3/c1-3-16-13(15)12-8-11(14-17-12)10-6-4-9(2)5-7-10/h4-8H,3H2,1-2H3
• InChI Key： QVTSWNIDYMQSIJ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=CC(C2C=CC(C)=CC=2)=N1

Computed Properties

• Exact Mass: 231.08959
• Monoisotopic Mass: 231.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.33